Cas no 1004303-48-3 ((3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine)

(3-(Pyridin-4-yl)-1H-pyrazol-5-yl)methanamine is a heterocyclic amine compound featuring a pyridine-pyrazole hybrid scaffold. This structure imparts versatility in coordination chemistry and potential applications in medicinal and materials science. The presence of both pyridinyl and pyrazolyl groups enhances its ability to act as a bidentate ligand, facilitating metal complexation. The primary amine functionality offers further derivatization potential, enabling the synthesis of Schiff bases or amide derivatives. Its rigid aromatic core contributes to stability, while the nitrogen-rich framework may support catalytic or bioactive properties. The compound is of interest in pharmaceutical research, particularly in kinase inhibitor development, due to its resemblance to privileged pharmacophores. Suitable for controlled reactions under inert conditions.
(3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine structure
1004303-48-3 structure
Product Name:(3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine
CAS No:1004303-48-3
MF:C9H10N4
MW:174.20250082016
MDL:MFCD22205846
CID:1056973
Update Time:2025-06-15

(3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-(Pyridin-4-yl)-1H-pyrazol-3-yl)methanamine
    • 3-(Aminomethyl)-5-(4-pyridyl)pyrazole
    • (2S)-6-amino-2-[6-[[(1S)-5-amino-1-carboxypentyl]carbamoylamino]hexylcarbamoylamino]hexanoic acid
    • 5-(4-pyridinyl)-1H-Pyrazole-3-methanamine
    • (3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine
    • RNRVXVQGZVKOAG-UHFFFAOYSA-N
    • 5678AJ
    • SY018553
    • AX8269124
    • (3-pyridin-4-yl-1H-pyrazol-5-yl)methanamine
    • MDL: MFCD22205846
    • Inchi: 1S/C9H10N4/c10-6-8-5-9(13-12-8)7-1-3-11-4-2-7/h1-5H,6,10H2,(H,12,13)
    • InChI Key: RNRVXVQGZVKOAG-UHFFFAOYSA-N
    • SMILES: N1C(CN)=CC(C2C=CN=CC=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Topological Polar Surface Area: 67.6

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(3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine Suppliers

Amadis Chemical Company Limited
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(CAS:1004303-48-3)(3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine
Order Number:A897442
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:59
Price ($):700.0
Email:sales@amadischem.com

Additional information on (3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine

Comprehensive Overview of (3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine (CAS No. 1004303-48-3)

(3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine, with the CAS number 1004303-48-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique pyridine-pyrazole hybrid structure, which is increasingly studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its amine-functionalized side chain, which offers versatile reactivity for further derivatization.

The structural motif of 3-(pyridin-4-yl)-1H-pyrazole is a key scaffold in modern heterocyclic chemistry. Its methanamine derivative (CAS 1004303-48-3) is often explored for its role in modulating biological targets, such as kinases or receptors, due to its ability to form hydrogen bonds and participate in molecular recognition. This aligns with current trends in fragment-based drug design (FBDD) and small-molecule therapeutics, topics frequently searched in academic and industrial databases.

In recent years, the demand for high-purity heterocyclic building blocks like (3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine has surged, driven by advancements in combinatorial chemistry and high-throughput screening (HTS). The compound’s CAS 1004303-48-3 is often cross-referenced in patents and publications related to cancer research, neurodegenerative diseases, and anti-inflammatory agents, reflecting its broad utility. Users searching for "pyrazole derivatives in drug discovery" or "pyridine-containing bioactive molecules" will find this compound highly relevant.

From a synthetic perspective, 1004303-48-3 exemplifies the growing importance of multicomponent reactions (MCRs) and catalyzed coupling protocols in organic synthesis. Its pyridinyl-pyrazole core can be efficiently constructed using palladium-catalyzed cross-coupling or microwave-assisted cyclization, techniques frequently discussed in green chemistry forums. These methods align with industry shifts toward sustainable synthesis, a hot topic in 2024 chemical research trends.

Analytical characterization of (3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with ICH guidelines for pharmaceutical intermediates. The compound’s logP and solubility profile are critical parameters for researchers investigating its ADMET properties—a recurring theme in preclinical development queries.

Beyond pharmaceuticals, CAS 1004303-48-3 has potential applications in material science, particularly in designing metal-organic frameworks (MOFs) or ligands for catalysis. Its bidentate coordination capability makes it valuable for constructing transition metal complexes, a subject gaining traction in nanotechnology searches. This multidisciplinary relevance enhances its visibility across SciFinder, Reaxys, and PubMed databases.

In summary, (3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine (1004303-48-3) represents a convergence of medicinal chemistry, synthetic methodology, and materials innovation. Its structural features and adaptable functionality position it as a cornerstone compound for addressing contemporary challenges in life sciences and advanced materials, making it a frequent subject in both academic literature and commercial catalogs.

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Amadis Chemical Company Limited
(CAS:1004303-48-3)(3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine
A897442
Purity:99%
Quantity:1g
Price ($):700.0
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